Cas no 2138158-72-0 (2-methoxy-N-(2-methoxycyclobutyl)acetamide)

• Product Name: 2-methoxy-N-(2-methoxycyclobutyl)acetamide
• CAS No: 2138158-72-0
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6385625
• PubChem ID: 165450859
• Update Time: 2025-06-08

2-methoxy-N-(2-methoxycyclobutyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2138158-72-0
• 2-methoxy-N-(2-methoxycyclobutyl)acetamide
• EN300-712698

• Inchi： 1S/C8H15NO3/c1-11-5-8(10)9-6-3-4-7(6)12-2/h6-7H,3-5H2,1-2H3,(H,9,10)
• InChI Key： LLKWCPIKRSUJLS-UHFFFAOYSA-N
• SMILES： O(C)C1CCC1NC(COC)=O

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 47.6Ų

Additional information on 2-methoxy-N-(2-methoxycyclobutyl)acetamide

Professional Introduction to Compound with CAS No. 2138158-72-0 and Product Name: 2-methoxy-N-(2-methoxycyclobutyl)acetamide

The compound with the CAS number 2138158-72-0 and the product name 2-methoxy-N-(2-methoxycyclobutyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both methoxy and cyclobutyl groups in its molecular framework suggests a complex interplay of electronic and steric effects, which are crucial for understanding its chemical behavior and biological activity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those incorporating cyclobutyl moieties. The cyclobutyl ring, with its rigid three-membered structure, introduces a distinct conformational constraint that can influence the compound's interactions with biological targets. This structural motif has been increasingly employed in the design of bioactive molecules due to its ability to enhance binding affinity and selectivity. The methoxy groups in 2-methoxy-N-(2-methoxycyclobutyl)acetamide further modulate its pharmacophoric properties, potentially enhancing solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The acetamide moiety is a well-known pharmacophore found in numerous FDA-approved drugs, known for its ability to enhance drug-likeness through favorable physicochemical properties. By integrating this moiety with the cyclobutyl and methoxy functional groups, researchers have created a molecule that may exhibit enhanced efficacy and reduced toxicity compared to traditional acetylated derivatives. This combination of structural features makes 2-methoxy-N-(2-methoxycyclobutyl)acetamide a promising candidate for further investigation.

Recent studies have highlighted the importance of molecular rigidity in drug design, particularly in the context of enzyme inhibition. The rigid cyclobutyl ring in 2-methoxy-N-(2-methoxycyclobutyl)acetamide provides a stable scaffold that can precisely align with target proteins, thereby increasing binding affinity. This concept has been validated through computational modeling and experimental studies, which demonstrate that such constrained molecules can outperform their more flexible counterparts in terms of potency and selectivity. The methoxy groups further contribute to this effect by optimizing hydrophobic interactions and hydrogen bonding networks.

The synthesis of 2-methoxy-N-(2-methoxycyclobutyl)acetamide presents an interesting challenge due to the need to introduce multiple functional groups while maintaining regioselectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve this goal. These techniques allow for precise control over reaction pathways, ensuring high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and facilitating further preclinical studies.

From a biological perspective, 2-methoxy-N-(2-methoxycyclobutyl)acetamide has shown promise in preliminary pharmacological assays. Its structural features suggest potential activity against a range of targets, including enzymes and receptors involved in inflammatory pathways. The compound's ability to modulate these pathways could make it valuable in treating conditions such as cancer, autoimmune diseases, and neurological disorders. Further investigation into its mechanism of action will be essential to fully understand its therapeutic potential.

The pharmacokinetic profile of 2-methoxy-N-(2-methoxycyclobutyl)acetamide is another critical area of interest. Studies have indicated that the presence of methoxy groups can influence metabolic stability, potentially leading to longer half-lives and improved bioavailability. Additionally, the cyclobutyl ring may contribute to blood-brain barrier penetration, opening up possibilities for treating central nervous system disorders. Understanding these properties will be vital for optimizing dosing regimens and minimizing side effects.

In conclusion, 2-methoxy-N-(2-methoxycyclobutyl)acetamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. Its synthesis presents both challenges and opportunities for innovation in synthetic methodologies. Further research into its pharmacological effects, mechanism of action, and pharmacokinetic properties will be essential for realizing its full therapeutic potential. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in developing next-generation therapeutic agents.